Cas no 5876-51-7 (5-Iodobenzo[d][1,3]dioxole)

5-Iodobenzo[d][1,3]dioxole Properties

Names and Identifiers

• 5-Iodobenzo[d][1,3]dioxole
• 1-Iodo-3,4-methylenedioxybenzene
• 5-iodo-1,3-benzodioxole
• 5-iodo-2h-1,3-benzodioxole
• 5-Iodo-benzo[1,3]dioxole
• NMMCBIXYIYQHCP-UHFFFAOYSA-N
• 5-IODOBENZO[1,3]DIOXOLE
• 1,3-Benzodioxole,5-iodo-
• 3,4-methylenedioxyiodobenzene
• 5-Iodo-1,3-benzodioxole #
• 1,3-Benzodioxole, 5-iodo-
• 4-iodo-1,2-methylenedioxybenzene
• 4-iodo-1,2-(methylenedioxy)benzene
• 5-Iodo-1,3-ben
• FT-0653142
• A8300
• Z381540748
• SY062445
• SB17869
• AS-50230
• CS-W022396
• DTXSID00207491
• 5876-51-7
• O11452
• F8881-5286
• 5-iodo-1,3-dioxaindane
• AMY24838
• EN300-107850
• SCHEMBL3117045
• AKOS009319648
• MFCD00079766
• 5-Iodo-1,3-benzodioxole, AldrichCPR
• DTXCID00129982
• DB-019222
• 3,4-Methylenedioxyiodobenzene; 4-Iodo-1,2-(methylenedioxy)benzene; 5-Iodo-1,3-benzodioxole;
• +Expand

• MDL： MFCD00079766
• InChIKey： NMMCBIXYIYQHCP-UHFFFAOYSA-N
• Inchi： 1S/C7H5IO2/c8-5-1-2-6-7(3-5)10-4-9-6/h1-3H,4H2
• SMILES： IC1C([H])=C([H])C2=C(C=1[H])OC([H])([H])O2

Computed Properties

• Exact Mass: 247.93300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 247.933422
• Heavy Atom Count: 10
• Complexity: 129
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 18.5

Experimental Properties

• LogP: 2.01990
• PSA: 18.46000
• Refractive Index: 1.66
• Boiling Point: 94 °C
• Flash Point: 111℃
• Density: 1,91 g/cm3

5-Iodobenzo[d][1,3]dioxole Security Information

• Symbol: GHS05 GHS07
• WGK Germany：3
• Safety Term：S26-S36/37/39
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H318-H335-H412
• Warning Statement： P261-P273-P280-P305+P351+P338
• Risk Phrases： 37/38-41-52
• Signal Word：Danger
• HazardClass：IRRITANT

5-Iodobenzo[d][1,3]dioxole Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%